molecular formula C12H16BrNO4 B8389635 diethyl 1-(2-bromoethyl)-1H-pyrrole-2,4-dicarboxylate

diethyl 1-(2-bromoethyl)-1H-pyrrole-2,4-dicarboxylate

Cat. No. B8389635
M. Wt: 318.16 g/mol
InChI Key: ILCYLPUEYPXCIF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Diethyl 1-(2-bromoethyl)-1H-pyrrole-2,4-dicarboxylate is a useful research compound. Its molecular formula is C12H16BrNO4 and its molecular weight is 318.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality diethyl 1-(2-bromoethyl)-1H-pyrrole-2,4-dicarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about diethyl 1-(2-bromoethyl)-1H-pyrrole-2,4-dicarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

diethyl 1-(2-bromoethyl)-1H-pyrrole-2,4-dicarboxylate

Molecular Formula

C12H16BrNO4

Molecular Weight

318.16 g/mol

IUPAC Name

diethyl 1-(2-bromoethyl)pyrrole-2,4-dicarboxylate

InChI

InChI=1S/C12H16BrNO4/c1-3-17-11(15)9-7-10(12(16)18-4-2)14(8-9)6-5-13/h7-8H,3-6H2,1-2H3

InChI Key

ILCYLPUEYPXCIF-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC(=CN1CCBr)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of diethyl pyrrole-2,4-dicarboxylate (5.50 g, 29.4 mmol) in tetrahydrofuran (200 ml) was cooled in an ice bath and a suspension of NaH (60%) (6.5 g, 68.6 mmol) in tetrahydro-furan (50 ml) was added in a stream. The reaction flask was warmed to room temperature. After stirring 1 h at room temperature 1,2-dibromoethane (25.2 ml, 294 mmol) was added and the mixture was refluxed for 24 h. Water (50 ml) was added to the reaction flask. The mixture was rotary evaporated to remove tetrahydrofuran. Saturated sodium bicarbonate solution (100 ml) was added to the residue and the resulting solution was extracted with methylene chloride (4×50 ml). The combined organic extracts were dried with anhydrous sodium sulfate. The drying agent was removed by filtration, and the filtrate was rotary evaporated to give a yellow solid. This material was recrystalized from hexane ethyl acetate 80:20 to give 8-2 as a yellow solid.
Quantity
5.5 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Quantity
6.5 g
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Two
Quantity
25.2 mL
Type
reactant
Reaction Step Three
Name
Quantity
50 mL
Type
reactant
Reaction Step Four
Name

Synthesis routes and methods II

Procedure details

To a stirred solution of diethyl 1H-pyrrole-2,4-dicarboxylate (0.7 g, 3.31 mmol), and 1,2-dibromoethane (2.8 mL, 32.5 mmol) in MeCN (30 mL) was added K2CO3 (0.55 g, 39.7 mmol). This reaction mixture was refluxed overnight then filtered. The filtrate was collected and concentrated to give diethyl 1-(2-bromoethyl)-1H-pyrrole-2,4-dicarboxylate (0.8 g, 76%). 1H NMR (CDCl3, 300 MHz) δ7.42 (d, J=1.8 Hz, 1 H), 7.33 (d, J=1.8 Hz, 1 H), 4.60 (t, J=6.0 Hz, 2 H), 4.22 (q, J=7.2 Hz, 4 H), 3.62 (t, J=6.4 Hz, 2 H), 1.28 (m, 6 H).
Quantity
0.7 g
Type
reactant
Reaction Step One
Quantity
2.8 mL
Type
reactant
Reaction Step One
Name
Quantity
0.55 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.